- Enantioselective Rhodium-Catalyzed Dimerization of ω-Allenyl Carboxylic Acids: Straightforward Synthesis of C2-Symmetric Macrodiolides, Angewandte Chemie, 2018, 57(22), 6572-6576
Cas no 89324-44-7 (5-Formylthiophene-3-carboxylic acid)
89324-44-7 structure
Product Name:5-Formylthiophene-3-carboxylic acid
CAS No:89324-44-7
MF:C6H4O3S
MW:156.159160614014
MDL:MFCD01859867
CID:1088681
PubChem ID:818883
Update Time:2024-10-26
5-Formylthiophene-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Formylthiophene-3-carboxylic acid
- 5-Formyl-3-thiophenecarboxylic acid
- 5-Formyl-3-thiophenecarboxylic acid (ACI)
- DTXSID50355996
- 5-formylthiophene-3-carboxylicacid
- 3-Thiophenecarboxylic acid, 5-formyl-
- AT16777
- XH1320
- 5-formyl-3-thiophene carboxylic acid
- MFCD01859867
- EN300-103857
- DB-368720
- 5-formyl-thiophene-3-carboxylic acid
- SCHEMBL1471364
- 89324-44-7
- Z1198158838
- AI-942/25034148
- SY139819
- 2-formyl-4-thiophenecarboxylic acid
- 5-formylthiophene-3-carboxylic acid, AldrichCPR
- CS-0372656
- AKOS006275973
- DZWLJMCEXWXWRY-UHFFFAOYSA-N
-
- MDL: MFCD01859867
- Inchi: 1S/C6H4O3S/c7-2-5-1-4(3-10-5)6(8)9/h1-3H,(H,8,9)
- InChI Key: DZWLJMCEXWXWRY-UHFFFAOYSA-N
- SMILES: O=CC1=CC(C(O)=O)=CS1
Computed Properties
- Exact Mass: 155.98811516g/mol
- Monoisotopic Mass: 155.98811516g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 82.6Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 371.4±27.0 °C at 760 mmHg
- Flash Point: 178.4±23.7 °C
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
5-Formylthiophene-3-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-Formylthiophene-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM199972-1g |
5-formylthiophene-3-carboxylic acid |
89324-44-7 | 95% | 1g |
$405 | 2021-08-05 | |
| TRC | F444750-5mg |
5-formylthiophene-3-carboxylic acid |
89324-44-7 | 5mg |
$ 50.00 | 2022-06-05 | ||
| TRC | F444750-10mg |
5-formylthiophene-3-carboxylic acid |
89324-44-7 | 10mg |
$ 70.00 | 2022-06-05 | ||
| TRC | F444750-50mg |
5-formylthiophene-3-carboxylic acid |
89324-44-7 | 50mg |
$ 295.00 | 2022-06-05 | ||
| Chemenu | CM199972-1g |
5-formylthiophene-3-carboxylic acid |
89324-44-7 | 95% | 1g |
$341 | 2023-01-18 | |
| Chemenu | CM199972-5g |
5-formylthiophene-3-carboxylic acid |
89324-44-7 | 95% | 5g |
$1035 | 2023-01-18 | |
| Chemenu | CM199972-10g |
5-formylthiophene-3-carboxylic acid |
89324-44-7 | 95% | 10g |
$1535 | 2023-01-18 | |
| Alichem | A169005111-1g |
5-Formylthiophene-3-carboxylic acid |
89324-44-7 | 95% | 1g |
$378.00 | 2023-08-31 | |
| eNovation Chemicals LLC | Y1003575-5g |
5-formylthiophene-3-carboxylic acid |
89324-44-7 | 95% | 5g |
$1500 | 2024-07-24 | |
| Enamine | EN300-103857-0.05g |
5-formylthiophene-3-carboxylic acid |
89324-44-7 | 95% | 0.05g |
$82.0 | 2023-10-28 |
5-Formylthiophene-3-carboxylic acid Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Butyllithium , N,N,N′,N′-Tetramethylethylenediamine Solvents: Tetrahydrofuran , Hexane ; -78 °C; 2 h, -78 °C
1.2 1 h, -78 °C; overnight, rt
1.3 Reagents: Sulfuric acid Solvents: Water ; 3 h, rt
1.2 1 h, -78 °C; overnight, rt
1.3 Reagents: Sulfuric acid Solvents: Water ; 3 h, rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Water Solvents: Water
Reference
- Synthesis and properties of cyanoformylthiophenes and -selenophenes, Bulletin de la Societe Chimique de France, 1976, 628, 628-34
5-Formylthiophene-3-carboxylic acid Raw materials
5-Formylthiophene-3-carboxylic acid Preparation Products
5-Formylthiophene-3-carboxylic acid Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
89324-44-7 (5-Formylthiophene-3-carboxylic acid) Related Products
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